6-ethyl-1-phenyl-5-(4-pyridinyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 6-ethyl-1-phenyl-5-pyridin-4-ylpyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C18H15N5O/c1-2-16-21-17-15(12-20-23(17)14-6-4-3-5-7-14)18(24)22(16)13-8-10-19-11-9-13/h3-12H,2H2,1H3
• InChI Key: OUWLJARVPHIVOB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C=NN2C3=CC=CC=C3)C(=O)N1C4=CC=NC=C4
• Molecular Formula: C18H15N5O
• Molecular Weight: 317.3 g/mol

Description

6-ethyl-1-phenyl-5-(4-pyridinyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the pyrazolopyrimidine class of compounds and has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of 6-ethyl-1-phenyl-5-(4-pyridinyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, tumor growth, and viral replication.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-ethyl-1-phenyl-5-(4-pyridinyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one have been studied in animal models. Studies have shown that this compound can reduce inflammation, inhibit tumor growth, and reduce viral replication. In addition, it has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-ethyl-1-phenyl-5-(4-pyridinyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one in lab experiments is its low toxicity profile. This makes it a safer alternative to other compounds that may have more harmful effects on cells and tissues. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research of 6-ethyl-1-phenyl-5-(4-pyridinyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one. One area of research is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is the exploration of its potential therapeutic applications, particularly in the treatment of inflammatory diseases, cancer, and viral infections. Additionally, future studies may focus on elucidating the exact mechanism of action of this compound and identifying potential drug targets.

Scientific Research Applications

6-ethyl-1-phenyl-5-(4-pyridinyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its anti-inflammatory activity. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
In addition to its anti-inflammatory activity, this compound has also been shown to exhibit anti-tumor and anti-viral properties. Studies have demonstrated that it can inhibit the growth of cancer cells and reduce viral replication in vitro.